Cas no 19645-28-4 (Oxytocin parallel dimer)

• Product Name: Oxytocin parallel dimer
• CAS No: 19645-28-4
• MF: C₈₆H₁₃₂N₂₄O₂₄S₄
• MW: 2014.37469387054
• CID: 2733573
• PubChem ID: 162678835
• Update Time: 2025-06-08

Oxytocin parallel dimer Chemical and Physical Properties

Names and Identifiers

• Oxytocin parallel dimer
• Oxytocin Impurity 1Q: What is Oxytocin Impurity 1 Q: What is the CAS Number of Oxytocin Impurity 1
• alpha-Oxytocin Dimer
• DA-66427
• 19645-28-4
• CS-0169704
• HY-P3215

• Inchi： 1S/C86H132N24O24S4/c1-9-43(7)69-83(131)97-51(23-25-63(89)113)75(123)101-57(33-65(91)115)77(125)105-59(85(133)109-27-11-13-61(109)81(129)103-53(29-41(3)4)73(121)95-35-67(93)117)39-137-138-40-60(86(134)110-28-12-14-62(110)82(130)104-54(30-42(5)6)74(122)96-36-68(94)118)106-78(126)58(34-66(92)116)102-76(124)52(24-26-64(90)114)98-84(132)70(44(8)10-2)108-80(128)56(32-46-17-21-48(112)22-18-46)100-72(120)50(88)38-136-135-37-49(87)71(119)99-55(79(127)107-69)31-45-15-19-47(111)20-16-45/h15-22,41-44,49-62,69-70,111-112H,9-14,23-40,87-88H2,1-8H3,(H2,89,113)(H2,90,114)(H2,91,115)(H2,92,116)(H2,93,117)(H2,94,118)(H,95,121)(H,96,122)(H,97,131)(H,98,132)(H,99,119)(H,100,120)(H,101,123)(H,102,124)(H,103,129)(H,104,130)(H,105,125)(H,106,126)(H,107,127)(H,108,128)/t43-,44-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,69-,70-/m0/s1
• InChI Key： QJTGOPRBCPCYLF-AQFNFDSMSA-N
• SMILES： C([C@@H]1CSSC[C@H](NC([C@@H](NC([C@@]([H])(NC([C@@]([H])(NC([C@@]([H])(NC(=O)[C@@H](N)CSSC[C@H](N)C(=O)N[C@@]([H])(CC2C=CC(O)=CC=2)C(=O)N[C@@]([H])([C@@H](C)CC)C(=O)N[C@@]([H])(CCC(=O)N)C(=O)N[C@@H](CC(=O)N)C(=O)N1)CC1C=CC(O)=CC=1)=O)[C@@H](C)CC)=O)CCC(=O)N)=O)CC(=O)N)=O)C(N1CCC[C@H]1C(=O)N[C@@H](CC(C)C)C(=O)NCC(=O)N)=O)(N1CCC[C@H]1C(=O)N[C@@H](CC(C)C)C(=O)NCC(=O)N)=O

Computed Properties

• Exact Mass: 2012.8729159g/mol
• Monoisotopic Mass: 2012.8729159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 138
• Rotatable Bond Count: 34
• Complexity: 4000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 900Ų

Additional information on Oxytocin parallel dimer

Oxytocin Parallel Dimer (CAS No. 19645-28-4): A Comprehensive Overview

Oxytocin parallel dimer (CAS No. 19645-28-4) is a synthetic peptide that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structure and potential therapeutic applications. This compound is a dimeric form of oxytocin, a hormone and neuropeptide that plays a crucial role in various physiological processes, including social bonding, childbirth, and lactation.

The structure of oxytocin parallel dimer consists of two oxytocin molecules linked in a parallel configuration. This arrangement confers unique properties to the dimer, making it an intriguing subject for both basic research and drug development. Recent studies have explored the stability, bioavailability, and biological activity of this compound, providing valuable insights into its potential as a therapeutic agent.

In terms of chemical structure, oxytocin is a nonapeptide with the sequence Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2. The formation of the parallel dimer involves the disulfide bond between the cysteine residues of two oxytocin molecules. This structural feature enhances the stability of the dimer in various environments, including physiological conditions where monomeric oxytocin might be rapidly degraded.

Recent research has highlighted the potential of oxytocin parallel dimer in modulating social behavior and treating neuropsychiatric disorders. For instance, a study published in the Journal of Neurochemistry demonstrated that the dimer exhibits enhanced binding affinity to oxytocin receptors compared to monomeric oxytocin. This increased affinity could translate into more potent and longer-lasting effects in vivo.

Another area of interest is the use of oxytocin parallel dimer in pain management. Preclinical studies have shown that this compound can reduce pain sensitivity in animal models of chronic pain. The mechanism underlying this effect is thought to involve activation of central oxytocin receptors, which are known to modulate nociceptive pathways.

The therapeutic potential of oxytocin parallel dimer extends beyond neuropsychiatric and pain management applications. Research has also explored its role in cardiovascular health. A study published in the Circulation Research journal found that administration of the dimer improved cardiac function in animal models of heart failure. The beneficial effects were attributed to enhanced vasodilation and reduced inflammation.

In addition to its biological activities, the pharmacokinetic properties of oxytocin parallel dimer have been extensively studied. One key advantage of this compound is its improved bioavailability compared to monomeric oxytocin. Traditional oxytocin has limited oral bioavailability due to rapid degradation by peptidases in the gastrointestinal tract. However, the stability conferred by the dimeric structure allows for better absorption and sustained plasma levels following administration.

Clinical trials are currently underway to evaluate the safety and efficacy of oxytocin parallel dimer in various therapeutic contexts. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at tested doses. These findings pave the way for further clinical development and potential approval as a novel therapeutic agent.

The future prospects for oxytocin parallel dimer are promising, with ongoing research aimed at optimizing its formulation and delivery methods. Nanotechnology-based approaches are being explored to enhance targeted delivery and reduce off-target effects. Additionally, combination therapies involving this compound with other drugs are being investigated to achieve synergistic benefits.

In conclusion, Oxytocin parallel dimer (CAS No. 19645-28-4) represents a significant advancement in peptide chemistry and pharmacology. Its unique structural features and enhanced biological activities make it a promising candidate for treating a range of conditions, from neuropsychiatric disorders to cardiovascular diseases. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly important role in modern medicine.